N'-[(3-methylbenzoyl)oxy]-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 3-methylbenzoate
• InChI: InChI=1S/C14H13N3O2/c1-10-3-2-4-12(9-10)14(18)19-17-13(15)11-5-7-16-8-6-11/h2-9H,1H3,(H2,15,17)
• InChI Key: XWFKLRLHRXQBOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)ON=C(C2=CC=NC=C2)N
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)O/N=C(/C2=CC=NC=C2)\N
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

N'-[(3-methylbenzoyl)oxy]-4-pyridinecarboximidamide, also known as MBCI, is a chemical compound that belongs to the class of pyridinecarboximidamide derivatives. MBCI has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of N'-[(3-methylbenzoyl)oxy]-4-pyridinecarboximidamide involves the binding of the compound to the ATP-binding site of protein kinases, thereby preventing the transfer of phosphate groups to target proteins. This compound has been shown to have a high affinity for the ATP-binding site, which is essential for the catalytic activity of protein kinases. By blocking this site, this compound can effectively inhibit the activity of protein kinases and modulate cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting cyclin-dependent kinases and other protein kinases. This compound has also been shown to modulate glucose metabolism by inhibiting glycogen synthase kinase 3, a key regulator of glucose homeostasis. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of casein kinase 2, a kinase involved in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

N'-[(3-methylbenzoyl)oxy]-4-pyridinecarboximidamide has several advantages for lab experiments, including its high potency and selectivity for protein kinases, its ability to modulate various cellular processes, and its availability as a commercial reagent. However, this compound also has some limitations, such as its potential off-target effects, its limited solubility in aqueous solutions, and its potential cytotoxicity at high concentrations. Therefore, careful optimization of the experimental conditions and appropriate controls are necessary to ensure the reliability and reproducibility of the results obtained with this compound.

Future Directions

There are several future directions for the research on N'-[(3-methylbenzoyl)oxy]-4-pyridinecarboximidamide. First, further studies are needed to elucidate the specific targets and downstream effects of this compound in various cellular processes. Second, the development of more potent and selective this compound derivatives could provide new tools for the study of protein kinases and their role in disease. Third, the application of this compound in animal models of disease could provide insights into its potential therapeutic applications. Fourth, the combination of this compound with other inhibitors or drugs could provide new strategies for the treatment of cancer, metabolic disorders, and other diseases.
In conclusion, this compound is a potent inhibitor of protein kinases that has been extensively studied for its potential applications in scientific research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this compound have been discussed in this paper. Further research on this compound could provide new insights into the role of protein kinases in various cellular processes and could lead to the development of new therapeutic strategies for the treatment of disease.

Scientific Research Applications

N'-[(3-methylbenzoyl)oxy]-4-pyridinecarboximidamide has been widely used in scientific research as a tool to study the role of protein kinases in various cellular processes. Protein kinases are enzymes that catalyze the transfer of phosphate groups from ATP to specific amino acid residues in target proteins, thereby regulating their activity and function. This compound is a potent inhibitor of several protein kinases, including cyclin-dependent kinases, glycogen synthase kinase 3, and casein kinase 2. By inhibiting these kinases, this compound can modulate various signaling pathways and cellular processes, such as cell cycle progression, apoptosis, and metabolism.